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Fundamental Concepts & Data

Sodium hypobromite (NaOBr) is the sodium salt of hypobromous acid. It is typically prepared as an

aqueous solution and is an important oxidizing agent in chemical synthesis, such as the Hofmann

rearrangement [1].

The core preparation method involves reacting bromine with a sodium hydroxide solution [1]: Br₂ + 2

NaOH → NaBr + NaOBr + H₂O

However, sodium hypobromite is inherently unstable and undergoes a disproportionation reaction,

decomposing into sodium bromide and sodium bromate [1]: 3 NaOBr → 2 NaBr + NaBrO₃

The following table summarizes key chemical and physical properties for your reference:

Property Value / Description

Chemical Formula BrNaO [2]

CAS Number 13824-96-9 [2]

Molar Mass 118.893 g·mol⁻¹ [2] [1]
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Property Value / Description

Physical Form Orange solid (often as a pentahydrate, NaOBr·5H₂O) or yellow-orange aqueous
solution [1]

Storage
Temperature

0-6°C [2]

Preparation & Stabilization Protocols

Here are detailed methodologies for preparing sodium hypobromite solutions, including a standard lab

preparation and an advanced stabilization technique.

Basic Laboratory Preparation

This is the standard method for producing sodium hypobromite in situ [1].

Principle: Bromine is reacted with a cold, aqueous sodium hydroxide solution.

Materials: Liquid bromine (Br₂), Sodium Hydroxide (NaOH) pellets, Deionized water, Ice bath,
Temperature-controlled stirrer.

Procedure:
Prepare a 2M sodium hydroxide (NaOH) solution by dissolving 80 g of NaOH pellets in 1 L of

chilled, deionized water. Maintain the solution temperature between 0-10°C using an ice bath
[2] [1].

Slowly and carefully add liquid bromine to the cold, stirred NaOH solution. The molar ratio
should be approximately 2 NaOH : 1 Br₂ [1].

Continuous stirring and temperature control are critical during the addition. The solution will
develop an orange color, indicating the formation of sodium hypobromite.

Once the reaction is complete, keep the final solution below 10°C to minimize decomposition.

Advanced Stabilized Hypobromite Preparation

For applications requiring a concentrated and stable solution, you can form a stabilized complex using

sodium sulfamate, as detailed in patent literature [3] [4].
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Principle: An alkali hydroxide (e.g., NaOH) and bromine are reacted in the presence of sodium

sulfamate to form a stabilized sulfamate-hypobromite complex.
Materials: Sodium hydroxide (NaOH), Bromine (Br₂), Sodium sulfamate, Deionized water, Cooling

system.
Procedure:

Prepare an aqueous solution containing both sodium hydroxide (NaOH) and sodium
sulfamate [3] [4].

Cool this mixed solution to below 10°C.
Gradually add bromine (Br₂) to the cooled, stirred solution. The reaction is exothermic, so

control the addition rate to maintain the low temperature [3] [4].
After addition, continue stirring for a period to ensure complete reaction and complex formation.

The resulting stabilized hypobromite solution has a significantly longer shelf life.

This stabilization method allows for the preparation of more concentrated solutions (e.g., 10-25% alkali

hydroxide and 5-30% bromine by weight) without rapid decomposition [3] [4].

Troubleshooting & FAQs

This section addresses common issues encountered during sodium hypobromite preparation and use.

Problem Possible Cause Solution

Low Yield / Rapid
Decomposition

Reaction temperature too high;

Poor temperature control.

Ensure cooling bath is effective; Use a

temperature probe; Add bromine slowly to
manage heat.

Solution is not stabilized for
long-term storage.

For storage, prepare a stabilized complex
with sodium sulfamate [3] [4].

Precipitation of
Solids

Formation of sodium bromide
(NaBr) byproduct or

decomposition products.

This may occur naturally over time. Filter if
necessary. Note that concentrated

solutions may precipitate at low
temperatures.

Solution Color Too
Pale

Insufficient bromine; Incorrect
reactant ratios.

Verify the stoichiometry (2 NaOH : 1 Br₂).
Ensure complete addition of bromine.
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Problem Possible Cause Solution

Unexpected Side
Products in
Synthesis

Decomposition via
disproportionation (3 NaOBr →

2 NaBr + NaBrO₃).

Use freshly prepared solution; Minimize
storage time; Avoid elevated temperatures

during both preparation and use [1].

Temperature Optimization Logic

The flowchart below outlines the decision-making process for optimizing yield through temperature control.
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Key Technical Reminders

Prioritize Safety: Always handle bromine and concentrated sodium hydroxide in a fume hood with
appropriate personal protective equipment (PPE). These materials are highly corrosive and toxic.

Stability Over Time: Even with optimal temperature control and stabilization, sodium hypobromite
solutions will eventually degrade. For the best results in sensitive syntheses, always use a
freshly prepared solution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s655894?utm_src=pdf-body
https://www.smolecule.com/products/s655894?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_hypobromite
https://www.chemsrc.com/en/cas/13824-96-9_405149.html
https://patents.google.com/patent/CA2485228C/en
https://patents.google.com/patent/US20110183005A1/en
https://www.smolecule.com/products/b655894#optimizing-sodium-hypobromite-yield-temperature-control
https://www.smolecule.com/products/b655894#optimizing-sodium-hypobromite-yield-temperature-control
https://www.smolecule.com/products/b655894#optimizing-sodium-hypobromite-yield-temperature-control
https://www.smolecule.com/products/b655894#optimizing-sodium-hypobromite-yield-temperature-control
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s655894?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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